
Technical Support Center: 1,4-Dichloropentane
Safe Disposal and Waste Management

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Dichloropentane

Cat. No.: B1360421 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling, disposal, and waste management of 1,4-Dichloropentane.

Frequently Asked Questions (FAQs)
Q1: What is 1,4-Dichloropentane and what are its primary hazards?

A1: 1,4-Dichloropentane (CAS No. 626-92-6) is a colorless liquid organic compound with the

molecular formula C5H10Cl2.[1][2] It is classified as a flammable liquid and is harmful if it

comes into contact with skin or is inhaled.[3] It can cause serious eye irritation and skin

irritation.[3][4] As a chlorinated hydrocarbon, it also poses environmental risks and is

considered a hazardous substance.[1][2]

Q2: What personal protective equipment (PPE) is mandatory when handling 1,4-
Dichloropentane?

A2: When handling 1,4-Dichloropentane, it is essential to wear appropriate personal

protective equipment. This includes chemical-resistant gloves, protective clothing to prevent

skin exposure, and safety glasses with side shields or goggles.[5][6] All handling of this

chemical should be conducted in a well-ventilated area or inside a chemical fume hood to avoid

inhalation of vapors.[6]

Q3: What are the proper storage requirements for 1,4-Dichloropentane?
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A3: 1,4-Dichloropentane should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames.[3] It should be stored in a

designated flammables area and away from incompatible materials such as strong oxidizing

agents and strong bases.[6]

Q4: What are the approved disposal methods for 1,4-Dichloropentane waste?

A4: 1,4-Dichloropentane is considered hazardous waste and must be disposed of in

accordance with local, regional, and national regulations.[3][6] The primary recommended

method for the disposal of chlorinated hydrocarbons is high-temperature incineration in a

licensed hazardous waste disposal facility.[7][8][9] Never dispose of 1,4-Dichloropentane
down the drain or in regular trash.[10]

Q5: What immediate first aid measures should be taken in case of exposure?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water. If skin irritation occurs, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Troubleshooting Guides
Q1: I have a small spill of 1,4-Dichloropentane in the laboratory. How should I handle it?

A1: For a small spill, first ensure the area is well-ventilated and all sources of ignition are

removed.[4][6] Wearing appropriate PPE, contain the spill and absorb it with a non-

combustible, inert absorbent material such as sand, earth, vermiculite, or diatomaceous earth.

[3][4] Collect the absorbed material and place it into a suitable, sealed container for hazardous
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waste disposal.[3] Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.

Q2: The label on my 1,4-Dichloropentane container is faded or missing. What should I do?

A2: If a container label is illegible or missing, the contents should be treated as unknown and

potentially hazardous. Do not attempt to use the chemical. The container should be

immediately labeled as "Caution: Unknown Contents" and segregated from other chemicals in

a well-ventilated area. Contact your institution's Environmental Health and Safety (EHS)

department for guidance on proper identification and disposal procedures.

Q3: Can I mix 1,4-Dichloropentane waste with other solvent waste?

A3: No, it is crucial to segregate halogenated hydrocarbon waste, like 1,4-Dichloropentane,

from non-halogenated solvent waste.[11] Mixing these waste streams can create more complex

and expensive disposal challenges.[11] Co-mingling can also lead to dangerous chemical

reactions. Always store 1,4-Dichloropentane waste in a designated, properly labeled

container.

Data Presentation
Quantitative Data for 1,4-Dichloropentane
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Property Value Reference

CAS Number 626-92-6 [12]

Molecular Formula C₅H₁₀Cl₂ [1][13]

Molecular Weight 141.04 g/mol [12][13]

Appearance Colorless liquid [1][2]

Boiling Point 162 °C at 760 mmHg [2][13]

Density 1.05 g/cm³ [2][13]

Flash Point 44.8 °C [2]

Solubility in Water Low solubility [1]

Vapor Pressure 2.89 mmHg at 25°C [2]

Experimental Protocols
Protocol for Small Spill Neutralization and Cleanup

Immediate Actions: Alert personnel in the immediate area and ensure proper ventilation.

Remove all ignition sources.

Personal Protective Equipment: Don appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat.

Containment: If the spill is small, contain it using an inert absorbent material like sand or

vermiculite.[4]

Absorption: Cover the spill with the absorbent material and allow it to fully absorb the liquid.

[3]

Collection: Carefully scoop the contaminated absorbent material into a designated, labeled

hazardous waste container. Use non-sparking tools for this process.[3]

Decontamination: Wipe down the spill area with a cloth dampened with soap and water.

Place the cloth and any other contaminated materials into the hazardous waste container.
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Disposal: Seal the hazardous waste container and store it in a designated satellite

accumulation area for pickup by trained hazardous waste personnel.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.

Protocol for Segregation and Temporary Storage of 1,4-Dichloropentane Waste

Waste Container Selection: Use a chemically compatible and properly sealed container for

collecting 1,4-Dichloropentane waste. The container must be in good condition with no

leaks.

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"1,4-Dichloropentane," and the associated hazards (e.g., "Flammable," "Irritant").

Segregation: Keep the 1,4-Dichloropentane waste stream separate from all other chemical

waste, especially non-halogenated solvents.[11]

Storage Location: Store the sealed waste container in a designated satellite accumulation

area that is well-ventilated and away from heat sources. The storage area should have

secondary containment to catch any potential leaks.

Container Management: Keep the waste container closed at all times, except when adding

waste. Do not overfill the container; leave adequate headspace to allow for expansion.

Disposal Request: Once the container is full or has been in storage for the maximum

allowable time per institutional policy, submit a request for pickup to your EHS department or

licensed hazardous waste contractor.
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Caption: Experimental workflow for handling and disposal of 1,4-Dichloropentane.
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Caption: Logical decision workflow for 1,4-Dichloropentane spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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